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Compound of Interest

Compound Name: Methyl hydrazinecarbodithioate

Cat. No.: B1228944 Get Quote

An In-depth Technical Guide to Methyl Hydrazinecarbodithioate for Researchers and Drug

Development Professionals

Introduction
Methyl hydrazinecarbodithioate, also known as S-methyl dithiocarbazate, is a versatile

chemical intermediate with significant applications in organic synthesis and medicinal

chemistry. Its unique structural features, combining a hydrazine moiety with a dithiocarboxylate

group, make it a valuable precursor for the synthesis of a wide range of heterocyclic

compounds. These derivatives have garnered considerable attention for their diverse biological

activities, including potential anticancer, antiviral, and antimicrobial properties. This guide

provides a comprehensive overview of the chemical properties, synthesis, and applications of

methyl hydrazinecarbodithioate, tailored for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
Methyl hydrazinecarbodithioate is a well-characterized compound with established physical

and chemical properties. A summary of its key identifiers and properties is presented in the

table below.
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Property Value Reference

CAS Number 5397-03-5 [1][2]

Molecular Formula C₂H₆N₂S₂ [1][2]

Molecular Weight 122.22 g/mol [1]

IUPAC Name
Methyl

hydrazinecarbodithioate
[1]

Synonyms

Methyl dithiocarbazate, S-

Methyl dithiocarbazate,

Dithiocarbazic acid methyl

ester

[3][4][5]

Appearance White solid [6]

Melting Point 79 °C [6]

Boiling Point 207.3 °C at 760 mmHg [2]

Density 1.314 g/cm³ [2]

Flash Point 79.2 °C [2]

SMILES CSC(=S)NN [1]

Molecular Structure
The molecular structure of Methyl hydrazinecarbodithioate is characterized by a central

carbon atom double-bonded to a sulfur atom and single-bonded to another sulfur atom and a

hydrazine group. The second sulfur atom is bonded to a methyl group.
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Caption: 2D representation of Methyl hydrazinecarbodithioate structure.

Synthesis of Methyl Hydrazinecarbodithioate
The synthesis of methyl hydrazinecarbodithioate is a well-established process, typically

involving the reaction of hydrazine with carbon disulfide, followed by methylation. Several

variations of this synthesis have been reported in the literature.

Experimental Protocol: Synthesis from Hydrazine,
Carbon Disulfide, and Methyl Iodide
This protocol is adapted from procedures described in various patents and publications.[7][8][9]

Materials:

Hydrazine hydrate (85%)

Potassium hydroxide

Carbon disulfide

Methyl iodide
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Ethanol

Water

Ether

Procedure:

Prepare a solution of potassium hydroxide in a mixture of water and ethanol in a reaction

vessel equipped with a stirrer and a cooling bath.

Cool the solution to 0°C.

Slowly add hydrazine hydrate to the cooled potassium hydroxide solution while maintaining

the temperature.

To this mixture, add pre-cooled carbon disulfide dropwise, ensuring the internal temperature

of the reaction mixture does not exceed 10°C. A yellow oil, potassium dithiocarbazinate, may

separate during this addition.

After the addition of carbon disulfide is complete, continue stirring the mixture for an

additional hour.

Cool the reaction mixture and add two volumes of ether to precipitate more of the potassium

dithiocarbazinate.

Separate the oily layer and dissolve it in water.

Cool the resulting aqueous solution in an ice bath.

Add methyl iodide in small portions with shaking and cooling after each addition until the

methyl iodide is consumed.

Allow the reaction mixture to stand for several hours with occasional shaking to ensure the

completion of the reaction.

The resulting solid, methyl dithiocarbodithioate, is collected by filtration.
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The crude product can be purified by recrystallization from ethanol.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of Methyl
hydrazinecarbodithioate.

Synthesis of Methyl Hydrazinecarbodithioate

Start Materials:
Hydrazine Hydrate
Carbon Disulfide

Potassium Hydroxide

Reaction in
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Potassium Dithiocarbazinate
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Methyl Iodide

Methyl Hydrazinecarbodithioate
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Caption: Workflow for the synthesis of Methyl hydrazinecarbodithioate.

Applications in Research and Drug Development
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Methyl hydrazinecarbodithioate serves as a crucial building block in the synthesis of various

heterocyclic compounds with potential therapeutic applications.

Intermediate for Biologically Active Molecules:

Derivatives of methyl hydrazinecarbodithioate, particularly isatin-derived dithiocarbazate

imines, have been investigated for a broad spectrum of physiological properties.[10][11]

It is a precursor for the synthesis of carbothiohydrazones, carbothiohydrazides, and various

aza-heterocyclic compounds like pyrazoles, 1,2,4-triazoles, and 1,3,4-thiadiazoles.[10]

It has been used as an intermediate in the preparation of 6-aryl-pyridine

thiosemicarbazones, which have been explored for their biological activities.[7][8][9]

Anticancer and Antiviral Activity:

A study on twelve methyl-2-arylidene hydrazinecarbodithioates revealed cytostatic activity

against human promyelocytic leukemia cells.[12]

Some of these derivatives also exhibited antiviral activity against herpes simplex virus (HSV)

and varicella-zoster virus (VZV).[12]

A novel piperidone hydrazine carbodithioate derivative demonstrated significant inhibitory

activity against the Hep G2 liver cancer cell line.[13]

Spectroscopic Data
The structural elucidation of Methyl hydrazinecarbodithioate and its derivatives is supported

by various spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1228944?utm_src=pdf-body
https://www.benchchem.com/product/b1228944?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11375598/
https://journals.iucr.org/paper?hb4481
https://pmc.ncbi.nlm.nih.gov/articles/PMC11375598/
https://patents.google.com/patent/US6025514A/en
https://patents.google.com/patent/EP0841325B1/en
https://patents.google.com/patent/EP0841324A2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7088650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7088650/
https://pdfs.semanticscholar.org/409d/a3855b46b2dd3831b78ef7e75a931369fb02.pdf
https://www.benchchem.com/product/b1228944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data Type
Observed Values /
Information

Reference

Mass Spectrometry (EI)
Molecular Weight: 122.212

g/mol
[4]

Gas Phase Ion Energetics Ionization Energy: 8.81 eV [14]

¹H NMR (for a derivative)

For Methyl 2-[(Z)-5-bromo-2-

oxoindolin-3-

ylidene]hydrazinecarbodithioat

e: δ 2.63 (s, 3H), 6.92 (d, 1H),

7.59 (dd, 1H), 7.63 (d, 1H),

11.48 (s, 1H), 13.90 (s, 1H)

ppm.

[11]

HRMS (for a derivative)

For Methyl 2-[(Z)-5-bromo-2-

oxoindolin-3-

ylidene]hydrazinecarbodithioat

e: [M+H]⁺ found at 329.9335

m/z.

[11]

Safety Information
Methyl hydrazinecarbodithioate is a chemical that requires careful handling due to its

potential hazards.
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Hazard Class Hazard Statement
Precautionary
Statement

Reference

Skin Irritation
H315: Causes skin

irritation

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

P302 + P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332 + P313: If

skin irritation occurs:

Get medical advice/

attention. P362: Take

off contaminated

clothing and wash

before reuse.

[15]

Eye Irritation
H319: Causes serious

eye irritation

P280: Wear eye

protection/ face

protection. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337 + P313:

If eye irritation

persists: Get medical

advice/ attention.

[15]

Respiratory Irritation H335: May cause

respiratory irritation

P261: Avoid breathing

dust. P271: Use only

outdoors or in a well-

ventilated area. P304

+ P340 + P312: IF

INHALED: Remove

[15]
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person to fresh air and

keep comfortable for

breathing. Call a

POISON CENTER/

doctor if you feel

unwell. P403 + P233:

Store in a well-

ventilated place. Keep

container tightly

closed. P405: Store

locked up.

Conclusion
Methyl hydrazinecarbodithioate is a chemical of significant interest to the scientific and drug

development communities. Its straightforward synthesis and versatile reactivity make it an

invaluable intermediate for creating novel compounds with a wide array of biological activities.

The demonstrated cytostatic and antiviral properties of its derivatives underscore the potential

of this scaffold in the development of new therapeutic agents. As research in this area

continues, it is likely that more applications for methyl hydrazinecarbodithioate and its

derivatives will be discovered, further solidifying its importance in medicinal chemistry. Proper

handling and adherence to safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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